Cas no 7460-41-5 (2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI))

• Product Name: 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI)
• CAS No: 7460-41-5
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 574442
• PubChem ID: 10834669
• Update Time: 2025-04-19

2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, 3-(1,3-benzodioxol-5-yl)-2-propenyl ester, (E,E)-(9CI)
• [(E)-3-(1,3-benzodioxol-5-yl)prop-2-enyl] (Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• (E)-3,4-methylenedioxycinnamyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate
• NSC57888
• trans-3,4-Methylendioxy-cinnamyl-(trans-3,4,5-trimethoxy-zimtsaeureester)
• trans-3,4-Methylendioxy-cinnamyl-< trans-3,4,5-trimethoxy-zimtsaeureester>
• MLS002667913
• 7460-41-5
• NSC-57888
• DTXSID20445570

• Inchi： 1S/C22H22O7/c1-24-19-12-16(13-20(25-2)22(19)26-3)7-9-21(23)27-10-4-5-15-6-8-17-18(11-15)29-14-28-17/h4-9,11-13H,10,14H2,1-3H3/b5-4+,9-7-
• InChI Key： XSDSFWOIAZLXLB-ADNKFJFNSA-N
• SMILES： O1COC2C=CC(/C=C/COC(/C=C\C3C=C(C(=C(C=3)OC)OC)OC)=O)=CC1=2

Computed Properties

• Exact Mass: 398.13656
• Monoisotopic Mass: 398.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.45
• LogP: 3.71090